Cas no 13610-03-2 (Benzene, (2-butyn-1-ylthio)-)

Benzene, (2-butyn-1-ylthio)- structure
Benzene, (2-butyn-1-ylthio)- structure
Product name:Benzene, (2-butyn-1-ylthio)-
CAS No:13610-03-2
MF:C10H10S
MW:162.251401424408
CID:4503519
PubChem ID:12525318

Benzene, (2-butyn-1-ylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, (2-butyn-1-ylthio)-
    • (2-Butyn-1-ylthio)benzene
    • 13610-03-2
    • DTXSID601312161
    • SCHEMBL14214025
    • Inchi: InChI=1S/C10H10S/c1-2-3-9-11-10-7-5-4-6-8-10/h4-8H,9H2,1H3
    • InChI Key: HWIFKHZSFBGZSH-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 162.05032149g/mol
  • Monoisotopic Mass: 162.05032149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.3Ų
  • XLogP3: 3.1

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